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For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 2-hydroxy-6-methylbenzoate is a substituted aromatic ester with potential

applications in chemical synthesis and as a biologically active agent. While a detailed historical

account of its discovery is not extensively documented, its synthesis and properties have been

characterized. This technical guide provides a comprehensive overview of Methyl 2-hydroxy-
6-methylbenzoate, including its physicochemical properties, synthesis methodologies, and

known biological context. The information is presented to support researchers and

professionals in drug development and related scientific fields.

Introduction
Methyl 2-hydroxy-6-methylbenzoate, also known as methyl 6-methylsalicylate, is an organic

compound belonging to the class of o-hydroxybenzoic acid esters.[1] Its structure is

characterized by a benzene ring substituted with a methyl group, a hydroxyl group, and a

methyl ester group. While the specific historical details of its initial discovery and synthesis are

not well-documented in publicly available literature, its structural motifs are of interest in

medicinal chemistry. This guide consolidates the current knowledge on this compound,

focusing on its chemical and physical properties, synthesis, and potential biological relevance.
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Physicochemical Properties
A summary of the key physicochemical properties of Methyl 2-hydroxy-6-methylbenzoate is

provided in Table 1. These properties are crucial for its handling, characterization, and

application in various experimental settings.

Property Value Source

Molecular Formula C₉H₁₀O₃ PubChem[2]

Molecular Weight 166.17 g/mol PubChem[2]

CAS Number 33528-09-5 PubChem[2]

IUPAC Name
methyl 2-hydroxy-6-

methylbenzoate
PubChem[2]

Synonyms
Methyl 6-methylsalicylate, 2,6-

Cresotic acid, methyl ester
PubChem[2]

Appearance Powder CymitQuimica[3]

Purity ≥97% AChemBlock[4]

SMILES
CC1=C(C(=CC=C1)O)C(=O)O

C
PubChem[5]

InChIKey
GPNCYIZKJTXKRO-

UHFFFAOYSA-N
PubChem[5]

Synthesis and Experimental Protocols
While a definitive historical synthesis is not documented, modern synthetic routes are available,

often as part of a multi-step process for preparing more complex molecules. One such method

is detailed in a patent for the preparation of 2-methoxy-6-methylbenzoic acid, where Methyl 2-
hydroxy-6-methylbenzoate is a key intermediate.[6]

Synthesis of Methyl 2-hydroxy-6-methylbenzoate via
Diazotization, Hydrolysis, and Esterification
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This process involves a one-pot reaction starting from 2-amino-6-methylbenzoic acid methyl

ester.[6]

Experimental Protocol:

Reaction Setup: A reduction product (2-amino-6-methylbenzoic acid or its methyl ester) is

used as the raw material in a methanol solvent.

Diazotization, Hydrolysis, and Esterification: A diazotization reagent is added to the

methanolic solution to carry out a one-pot diazotization, hydrolysis, and esterification

reaction to yield 2-hydroxy-6-methyl benzoate.

Work-up: The reaction mixture is heated to 85-100°C to distill and recover methanol. Water is

then added, and the mixture is allowed to stand for layering.

Extraction and Isolation: The aqueous layer is extracted with a suitable organic solvent (e.g.,

MIBK or MTBE). The organic layers are combined, concentrated, and combined with the oil

layer from the initial separation to obtain crude Methyl 2-hydroxy-6-methylbenzoate.[6]

The following diagram illustrates the general workflow for the synthesis and isolation of crude

Methyl 2-hydroxy-6-methylbenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylbenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216259#discovery-and-history-of-methyl-2-hydroxy-
6-methylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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